N-cyclohexyl-3-[(diphenylacetyl)amino]benzamide

• IUPAC Name: N-cyclohexyl-3-[(2,2-diphenylacetyl)amino]benzamide
• InChI: InChI=1S/C27H28N2O2/c30-26(28-23-16-8-3-9-17-23)22-15-10-18-24(19-22)29-27(31)25(20-11-4-1-5-12-20)21-13-6-2-7-14-21/h1-2,4-7,10-15,18-19,23,25H,3,8-9,16-17H2,(H,28,30)(H,29,31)
• InChI Key: XMPFYSTUCFVSNT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)C2=CC(=CC=C2)NC(=O)C(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C27H28N2O2
• Molecular Weight: 412.5 g/mol

Description

N-cyclohexyl-3-[(diphenylacetyl)amino]benzamide, also known as JNJ-5207852, is a small-molecule antagonist of the transient receptor potential vanilloid 1 (TRPV1) ion channel. TRPV1 is a non-selective cation channel expressed in sensory neurons and plays a crucial role in pain sensation. JNJ-5207852 has shown potential as a therapeutic agent for the treatment of pain and other related disorders.

Mechanism of Action

N-cyclohexyl-3-[(diphenylacetyl)amino]benzamide acts as a competitive antagonist of the TRPV1 ion channel. TRPV1 is a receptor that is activated by various stimuli, including heat, acid, and capsaicin, which is the compound that gives chili peppers their spicy taste. Activation of TRPV1 leads to the release of neurotransmitters that signal pain sensation. N-cyclohexyl-3-[(diphenylacetyl)amino]benzamide blocks the activation of TRPV1, thereby reducing the release of neurotransmitters and reducing pain sensation.
Biochemical and Physiological Effects:
N-cyclohexyl-3-[(diphenylacetyl)amino]benzamide has been shown to have a number of biochemical and physiological effects. It has been found to reduce the release of substance P and calcitonin gene-related peptide (CGRP), which are neurotransmitters that signal pain sensation. In addition, N-cyclohexyl-3-[(diphenylacetyl)amino]benzamide has been shown to reduce the release of pro-inflammatory cytokines, which are molecules that contribute to the development of chronic pain.

Advantages and Limitations for Lab Experiments

One advantage of N-cyclohexyl-3-[(diphenylacetyl)amino]benzamide is that it has shown efficacy in various animal models of pain, making it a promising candidate for the development of novel analgesic drugs. However, one limitation is that it has not yet been tested in humans, and its safety and efficacy in humans are not yet known.

Future Directions

There are several future directions for research on N-cyclohexyl-3-[(diphenylacetyl)amino]benzamide. One potential direction is to investigate its efficacy in different types of pain, including cancer pain and migraine. Another potential direction is to investigate its safety and efficacy in humans, which would be necessary for the development of a new analgesic drug. Finally, further research is needed to fully understand the mechanism of action of N-cyclohexyl-3-[(diphenylacetyl)amino]benzamide and its potential for the treatment of pain and other related disorders.

Synthesis Methods

The synthesis of N-cyclohexyl-3-[(diphenylacetyl)amino]benzamide involves a multi-step process that starts with the reaction of 3-nitrobenzoic acid with cyclohexylamine to form N-cyclohexyl-3-nitrobenzamide. This intermediate is then reduced to N-cyclohexyl-3-aminobenzamide using palladium on carbon as a catalyst. The final step involves the reaction of N-cyclohexyl-3-aminobenzamide with diphenylacetyl chloride to form N-cyclohexyl-3-[(diphenylacetyl)amino]benzamide.

Scientific Research Applications

N-cyclohexyl-3-[(diphenylacetyl)amino]benzamide has been extensively studied for its potential therapeutic applications. It has been shown to have analgesic effects in various animal models of pain, including inflammatory and neuropathic pain. In addition, N-cyclohexyl-3-[(diphenylacetyl)amino]benzamide has been found to be effective in reducing hyperalgesia and allodynia, which are common symptoms of chronic pain.